![molecular formula C14H15ClO4 B2549340 Tert-butyl 4-(4-chlorophenyl)-2,4-dioxobutanoate CAS No. 2108724-95-2](/img/structure/B2549340.png)
Tert-butyl 4-(4-chlorophenyl)-2,4-dioxobutanoate
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Description
Tert-butyl 4-(4-chlorophenyl)-2,4-dioxobutanoate, also known as Boc-4-chlorophenylhydrazine, is a chemical compound used in scientific research. It is a white crystalline powder that is soluble in organic solvents. This compound has been studied for its potential in various applications, including as a reagent in organic synthesis and as a potential therapeutic agent. In
Scientific Research Applications
- Anti-inflammatory Agents : Researchers have explored the anti-inflammatory potential of this compound. Its structure suggests that it could modulate inflammatory pathways, making it a candidate for drug development .
- Analgesics : Investigations into its analgesic properties have been conducted. The tert-butyl ester group may enhance bioavailability and improve pharmacokinetics .
- Building Block : Chemists use it as a building block for synthesizing more complex molecules. Its reactivity and stability make it valuable in organic synthesis .
- Prodrug Design : The tert-butyl ester moiety can serve as a prodrug, releasing the active compound upon metabolic hydrolysis. This strategy enhances drug delivery and reduces toxicity .
- Plant Growth Regulators : Indole derivatives, including this compound, play a role in plant growth regulation. For instance, indole-3-acetic acid (a related compound) acts as a plant hormone . Research explores whether this ester has similar effects.
- Degradation Studies : Investigating its fate in the environment is crucial. Researchers study its degradation pathways, persistence, and potential impact on ecosystems .
- Polymer Additives : The tert-butyl ester group can modify polymer properties. Researchers explore its use as an additive to enhance polymer performance .
- Enzyme Inhibition : The compound’s structure suggests it might inhibit specific enzymes. Researchers investigate its interactions with enzymes involved in various biological processes .
Pharmaceutical Chemistry and Drug Development
Organic Synthesis and Medicinal Chemistry
Agrochemicals and Plant Science
Environmental Chemistry
Materials Science and Polymer Chemistry
Biochemical and Enzymatic Studies
properties
IUPAC Name |
tert-butyl 4-(4-chlorophenyl)-2,4-dioxobutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClO4/c1-14(2,3)19-13(18)12(17)8-11(16)9-4-6-10(15)7-5-9/h4-7H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQGVKLZAVZPDJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(=O)CC(=O)C1=CC=C(C=C1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(4-chlorophenyl)-2,4-dioxobutanoate |
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